Cas no 86845-49-0 (Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester)

86845-49-0 structure
Product name:Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester
- ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate
- DTXSID50338961
- 86845-49-0
- Ethyl 3-(1-ethoxyethoxy)-2-methylbutanoate #
- PFNDFRMGKYXRMM-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C11H22O4/c1-6-13-10(5)15-9(4)8(3)11(12)14-7-2/h8-10H,6-7H2,1-5H3
- InChI Key: PFNDFRMGKYXRMM-UHFFFAOYSA-N
- SMILES: CCOC(C)OC(C)C(C)C(=O)OCC
Computed Properties
- Exact Mass: 218.15180918g/mol
- Monoisotopic Mass: 218.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
- XLogP3: 2
Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester Related Literature
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
-
Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
86845-49-0 (Butanoic acid, 3-(1-ethoxyethoxy)-2-methyl-, ethyl ester) Related Products
- 887458-81-3(8-(4-fluorophenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
- 1329795-85-8(α,4-Di-O-acetyl Vanillylmandelic Acid Ethyl Ester)
- 81170-13-0(2-(4-fluorophenyl)-2-hydroxypropanoic acid)
- 2763779-42-4(1H-Indole-3-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1))
- 2228093-66-9(methyl 2-amino-2-(2-bromo-5-cyanophenyl)acetate)
- 1805141-88-1(2-Bromo-4-methyl-3-nitrobenzyl bromide)
- 2229125-42-0(tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate)
- 2168465-07-2(N-(4-fluorooxolan-3-yl)acetamide)
- 90437-46-0(3,5-dimethyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide)
- 1806945-79-8(3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk